![molecular formula C17H32N2O B5612754 2-cyclohexyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide](/img/structure/B5612754.png)
2-cyclohexyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
- The synthesis of related compounds such as 4-acetamido-2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluoroborate has been described, demonstrating the preparation of oxidative reagents from commercially available precursors. This process is noted for its environmentally friendly approach and cost-effectiveness (Mercadante et al., 2013).
Molecular Structure Analysis
- The molecular structure of similar compounds like N-Methyl-d-aspartate receptor channel-blocking agents has been analyzed, showing the conformational details and intramolecular interactions that contribute to their activity and stability (Pennec et al., 1990).
Chemical Reactions and Properties
- Research on compounds like 3-(1-oxy-2,2,6,6-tetramethyl-4-piperidinyl)cyclophosphamide has explored their binding interactions and metabolic transformations, offering insights into their chemical reactivity and potential biological applications (Tsui et al., 1982).
Physical Properties Analysis
- Investigations into the crystal structures of related acetamide derivatives have shed light on their physical properties such as molecular conformation, hydrogen bonding, and crystal packing, which are crucial for understanding their behavior in different environments (Ismailova et al., 2014).
Chemical Properties Analysis
- Studies on various N-substituted acetamide derivatives, including those with piperidine moieties, have examined their chemical properties such as reactivity, stability, and potential as pharmacological agents (Khalid et al., 2014).
properties
IUPAC Name |
2-cyclohexyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H32N2O/c1-16(2)11-14(12-17(3,4)19-16)18-15(20)10-13-8-6-5-7-9-13/h13-14,19H,5-12H2,1-4H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJGYKNROIFUHRB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CC(N1)(C)C)NC(=O)CC2CCCCC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H32N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.